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Compound of Interest

Compound Name: Ulacamten

CAS No.: 2830607-59-3

Cat. No.: B15607449

Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals working with the novel cardiac myosin inhibitor, Ulacamten (CK-

586), in an in vivo experimental setting.

Section 1: Frequently Asked Questions (FAQs)
Q1: What is Ulacamten and what is its primary mechanism of action?

A1: Ulacamten (also known as CK-586) is a selective, oral, small molecule inhibitor of cardiac

myosin.[1][2] Its primary mechanism is to reduce cardiac muscle hypercontractility associated

with conditions like heart failure with preserved ejection fraction (HFpEF).[1][3] It achieves this

by decreasing the number of active myosin cross-bridges during cardiac contraction, which

lessens the contractile force without altering calcium transients.[1] Ulacamten preferentially

inhibits the ATPase activity of intact cardiac myosin.[1]

Q2: What is the intended in vivo delivery method for Ulacamten?

A2: Ulacamten has been developed and evaluated as an oral, small molecule drug.[1][4]

Phase 1 clinical studies have assessed the safety, tolerability, and pharmacokinetics of both
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single and multiple oral doses.[1] Human pharmacokinetic data support once-daily oral dosing.

[4]

Q3: For which condition is Ulacamten being clinically investigated?

A3: Ulacamten is currently the subject of a Phase 2 clinical trial named AMBER-HFpEF, which

is assessing its safety and tolerability in patients with symptomatic heart failure with preserved

ejection fraction (HFpEF) who exhibit hypercontractility and ventricular hypertrophy.[1]

Q4: What on-target pharmacodynamic effects were observed in early human studies?

A4: In a Phase 1 study with healthy volunteers, Ulacamten demonstrated dose-dependent and

reversible reductions in left-ventricular ejection fraction (LVEF).[4] This is considered an on-

target pharmacodynamic signal that supports its mechanism of reducing cardiac contractility.[4]

Q5: Is Ulacamten selective for cardiac myosin?

A5: Yes, preclinical data indicates that Ulacamten has a high degree of selectivity for cardiac

myosin over skeletal and smooth muscle myosin, which is crucial for minimizing off-target

effects.[2]

Section 2: Troubleshooting Guide for Preclinical In
Vivo Experiments
This guide addresses potential issues researchers may face during in vivo studies using oral

administration of Ulacamten or similar small molecule inhibitors.

Q1: We are observing high variability in plasma concentration of Ulacamten between subjects

in our animal model. What could be the cause?

A1: High variability with oral administration in animal models can stem from several factors:

Fasting State: Differences in food intake prior to dosing can significantly alter the absorption

of orally administered compounds. Ensure a consistent and appropriate fasting period for all

subjects before dosing.
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Gavage Technique: Improper oral gavage technique can lead to incomplete dosing or

aspiration. Ensure all personnel are thoroughly trained and consistent in their technique.

Formulation Issues: The compound may not be fully solubilized or may be unstable in the

chosen vehicle. Re-evaluate the formulation for solubility and stability. Consider pre-

formulation screening with different GRAS (Generally Recognized as Safe) excipients.

Metabolic Differences: Natural biological variability in metabolism (e.g., CYP enzyme activity)

among animals can contribute to different plasma levels.

Q2: Our in vivo study is showing a weaker than expected pharmacodynamic effect (e.g.,

minimal change in LVEF) despite administering the calculated dose. What steps should we

take?

A2:

Confirm Compound Integrity: First, verify the purity and integrity of your Ulacamten supply.

Improper storage (e.g., exposure to light or non-recommended temperatures) can lead to

degradation.[5] Ulacamten should be stored at 0-4°C for short-term use or -20°C for long-

term storage.[2]

Analyze Pharmacokinetics (PK): Conduct a pilot PK study to confirm that the compound is

being absorbed and reaching sufficient plasma concentrations in your specific animal model.

An insufficient plasma level is the most common reason for a lack of efficacy.

Review Dosing and Formulation: Double-check all dose calculations. Ensure the formulation

is homogenous and that the compound is not precipitating out of the vehicle solution before

or during administration.

Evaluate the Animal Model: Confirm that the chosen animal model appropriately

recapitulates the hypercontractile state that Ulacamten is designed to target. The

compound's mechanism is to reduce hypercontractility, so its effects may be less

pronounced in a normo-contractile state.

Q3: We are observing an unexpected adverse effect in our animal model that was not reported

in the literature. How should we proceed?
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A3:

Dose De-escalation: The effect may be dose-dependent. Design a dose-ranging study to

determine if the adverse effect is mitigated at lower, but still potentially efficacious, doses.

Investigate Off-Target Effects: While Ulacamten is reported to be selective, high

concentrations in a specific preclinical model could lead to unforeseen off-target

pharmacology. Consider in vitro screening against a broad panel of receptors and enzymes if

the issue persists.

Vehicle Control Group: Ensure you are running a concurrent and robust vehicle control

group. The adverse effect could be related to the formulation vehicle rather than Ulacamten
itself.

Pathological and Histological Analysis: Perform a thorough necropsy and histological

analysis on affected animals to identify any target organs or tissues related to the adverse

event.

Section 3: Data and Protocols
Quantitative Data Summary
The following table summarizes available quantitative data for Ulacamten.
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Parameter Value Context Source

Chemical Formula C₂₁H₂₅F₂N₃O₃ Molecular structure [2]

Molecular Weight 405.45 g/mol Physical property [2]

EC₅₀ ~0.3 µM

For ATPase activity

enhancement in

purified cardiac

myofibrils

[2]

Clinical Stage Phase 2

AMBER-HFpEF trial

for Heart Failure with

preserved Ejection

Fraction (HFpEF)

[1][6]

Dosing Regimen Once-Daily

Supported by human

pharmacokinetic (PK)

data

[4]

Representative Experimental Protocol: Oral
Administration in a Rodent Model
This protocol is a generalized example for assessing the pharmacodynamic effects of

Ulacamten following oral administration in a rat model of cardiac hypercontractility.

Objective: To determine the effect of a single oral dose of Ulacamten on Left Ventricular

Ejection Fraction (LVEF).

Materials:

Ulacamten (CK-586)

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Appropriate rodent model (e.g., spontaneously hypertensive rats)

Oral gavage needles
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Echocardiography equipment

Methodology:

Animal Acclimatization: Allow animals to acclimate to the facility for at least one week prior to

the experiment.

Fasting: Fast animals for 4-6 hours prior to dosing to ensure consistent absorption. Water

remains available ad libitum.

Baseline Measurements: Perform baseline echocardiography on all animals to determine

pre-dose LVEF and other relevant cardiac parameters.

Formulation Preparation: Prepare the Ulacamten formulation in the chosen vehicle at the

desired concentration. Ensure the compound is fully suspended or dissolved. Prepare a

vehicle-only formulation for the control group.

Dosing:

Randomize animals into treatment and vehicle control groups.

Administer Ulacamten or vehicle via oral gavage. The volume should be based on the

animal's most recent body weight (e.g., 5 mL/kg).

Post-Dose Monitoring:

Monitor animals for any signs of distress or adverse reactions.

Perform echocardiography at predetermined time points post-dose (e.g., 1, 2, 4, 8, and 24

hours) to assess changes in LVEF. These time points should be informed by any available

PK data.

Data Analysis:

Calculate the percentage change in LVEF from baseline for each animal at each time

point.
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Compare the mean change in LVEF between the Ulacamten-treated group and the

vehicle control group using appropriate statistical methods (e.g., t-test or ANOVA).

Section 4: Visualizations

Cardiac Sarcomere

Cardiac Myosin
(Hyperactive State)

Excessive Cross-Bridge
Formation & Force Generation

(Hypercontractility)Binds to

Reduced Myosin-Actin
Interaction

Actin Filament

ATP Hydrolysis

Ulacamten

Inhibits ATPase

Click to download full resolution via product page

Caption: Mechanism of action for Ulacamten in reducing cardiac hypercontractility.
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Preclinical In Vivo Workflow
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Caption: A representative experimental workflow for in vivo Ulacamten studies.
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Caption: Troubleshooting logic for weak in vivo pharmacodynamic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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